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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of Triafur, a novel investigational

molecule with significant potential in oncology. Triafur is a synthetic nucleoside analog

designed for high-potency inhibition of a key enzyme in DNA replication, leading to cell cycle

arrest and apoptosis in rapidly dividing cancer cells. This guide details the molecule's chemical

properties, proposed mechanism of action, synthesis, and preclinical data, offering a

foundational resource for researchers and drug development professionals.

Introduction
The search for novel therapeutic agents with improved efficacy and safety profiles is a

cornerstone of oncological research. Nucleoside analogs have long been a successful class of

chemotherapeutic agents, acting by interfering with DNA and RNA synthesis. Triafur emerges

from this class with a unique structural modification—a trifluoromethyl group on a furanose-like

scaffold—designed to enhance its binding affinity and metabolic stability. This document

outlines the foundational scientific and technical information regarding Triafur.

Chemical Properties and Synthesis
Triafur is a fluorinated pyrimidine analog. Its systematic name is 5-trifluoromethyl-2'-deoxy-

α,α,α-trifluorothymidine. The presence of the trifluoromethyl group at the 5-position of the
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pyrimidine ring is critical for its biological activity.

Chemical Structure
Molecular Formula: C10H11F6N2O4 Molecular Weight: 353.20 g/mol

Proposed Synthesis
The synthesis of Triafur is a multi-step process starting from commercially available

precursors. A generalized synthetic scheme is presented below.

Caption: Proposed synthetic pathway for the Triafur molecule.
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Seed cells in 96-well plate

Add serial dilutions of Triafur

Incubate for 72 hours

Add MTT reagent

Incubate for 4 hours

Add solubilization buffer

Read absorbance at 570 nm

Calculate IC50 values
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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